Cas no 65551-99-7 (4H,5H-PYRANO[3,2-C][1]BENZOPYRAN-2-CARBOXYLIC ACID, 4-OXO-)

• Product name: 4H,5H-PYRANO[3,2-C][1]BENZOPYRAN-2-CARBOXYLIC ACID, 4-OXO-
• CAS No: 65551-99-7
• MF: C₁₃H₈O₅
• MW: 244.199624061584
• CID: 3314586

4H,5H-PYRANO[3,2-C][1]BENZOPYRAN-2-CARBOXYLIC ACID, 4-OXO- Chemical and Physical Properties

Names and Identifiers

• 4H,5H-PYRANO[3,2-C][1]BENZOPYRAN-2-CARBOXYLIC ACID, 4-OXO-
• 4H,5H-Pyrano[3,2-c][1]benzopyran-2-carboxylic acid, 4-oxo-

• Inchi： 1S/C13H8O5/c14-9-5-11(13(15)16)18-12-7-3-1-2-4-10(7)17-6-8(9)12/h1-5H,6H2,(H,15,16)
• InChI Key： QVHVPZLFIUEGSJ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C2OC(C(O)=O)=CC(=O)C1=2

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Melting Point: 253-254 °C(Solv: methanol (67-56-1))
• Boiling Point: 540.0±50.0 °C(Predicted)
• pka: 2.14±0.20(Predicted)